Cas no 2228634-84-0 (3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• CAS No: 2228634-84-0
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6190254
• PubChem ID: 165678758
• Update Time: 2025-07-21

3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol
• EN300-1741820
• 2228634-84-0

• Inchi： 1S/C11H19N3O/c1-10(2,3)14-7-8(6-13-14)11(12)4-9(15)5-11/h6-7,9,15H,4-5,12H2,1-3H3
• InChI Key： OOVXEWDLWQIPOL-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=NN(C(C)(C)C)C=2)(C1)N

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol (CAS No. 2228634-84-0)

3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol, with the CAS number 2228634-84-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclobutyl ring, an amino group, and a tert-butyl-substituted pyrazole moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various research settings.

The cyclobutyl ring in 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol imparts rigidity and conformational constraints, which can influence the compound's biological activity. The presence of the amino group provides a site for hydrogen bonding and interaction with biological targets, while the tert-butyl-substituted pyrazole moiety adds steric bulk and can enhance the compound's lipophilicity. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and potentially slowing disease progression.

In addition to its enzymatic inhibition properties, 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol has also been investigated for its anti-inflammatory effects. A preclinical study conducted by a team at a leading pharmaceutical company demonstrated that this compound significantly reduces inflammation in animal models of arthritis. The mechanism of action appears to involve modulation of cytokine production and inhibition of pro-inflammatory signaling pathways. These findings suggest that 3-amino-3-(1-tert-butyl-1H-pyrazol-4-yl)cyclobutan-1-ol may have therapeutic potential in treating inflammatory conditions.

The safety profile of 3-amino-3-(1-tert-butyl-1H-pyrazol-4-y)cyclobutan-l-oI is another critical aspect of its evaluation. Preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, more comprehensive safety assessments are required to fully understand its long-term effects and potential side effects.

Synthesis methods for 3-amino--(l--buty--pyrazo--y)cyclobutan-l-oI have been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route that involves palladium-catalyzed coupling reactions followed by selective functional group manipulations. This method provides a scalable and cost-effective approach to producing the compound, which is essential for advancing it through preclinical and clinical stages.

The potential applications of 3-amino--(l--buty--pyrazo--y)cyclobutan-l-oI extend beyond its use as a therapeutic agent. Its unique structural features make it an attractive scaffold for developing new chemical entities (NCEs) with diverse biological activities. Researchers are exploring modifications to the core structure to enhance potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the pyrazole ring or introducing additional heterocycles can lead to compounds with improved binding affinities and reduced off-target effects.

In conclusion, 3-amino--(l--buty--pyrazo--y)cyclobutan-l-oI (CAS No. 2228634--) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its pharmacological properties and favorable safety profile, make it an attractive candidate for further development as a therapeutic agent or as a scaffold for designing new drugs. Ongoing research will continue to elucidate its full range of applications and optimize its use in various medical settings.